Cas no 178557-13-6 (2,3,6,7-tetrahydrofuro[2,3-f]benzofuran-4-carbaldehyde)

2,3,6,7-tetrahydrofuro[2,3-f]benzofuran-4-carbaldehyde structure
178557-13-6 structure
Product Name:2,3,6,7-tetrahydrofuro[2,3-f]benzofuran-4-carbaldehyde
CAS No:178557-13-6
MF:C11H10O3
MW:190.195303440094
CID:112916
PubChem ID:10655281
Update Time:2025-04-18

2,3,6,7-tetrahydrofuro[2,3-f]benzofuran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,3,6,7-tetrahydrofuro[2,3-f][1]benzofuran-4-carbaldehyde
    • 4-FORMYL-2,3,6,7-TETRAHYDROBENZO[1,2-B:4,5-B']DIFURAN
    • 2,3,6,7-Tetrahydro-benzo[1,2-b,4,5-b']difuran-4-carbaldehyde
    • 2,3,6,7-tetrahydrofuro[2,3-f]benzofuran-4-carboxaldehyde
    • 4-Formyl-2,3,6,7-tetrahydrobenzo[1,2-b:4,5-b]difuran
    • Benzo[1,2-b:4,5-b']difuran-4-carboxaldehyde, 2,3,6,7-tetrahydro-
    • 4-Formyl-2,3,6,7-Tetrahydrobenzo[1,2-B:4,5-B/']Difuran
    • CID 10655281
    • 2,3,6,7-Tetrahydro-benzo[1,2-b;4,5-b']difuran-4-carbaldehyde
    • A812379
    • 2,3,6,7-tetra
    • 2,3,6,7-tetrahydrofuro[2,3-f]benzofuran-4-carbaldehyde
    • AG-E-28745
    • Z1198221874
    • SCHEMBL2128017
    • EN300-736566
    • AT-057/43485260
    • 4,10-dioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8-triene-2-carbaldehyde
    • DTXSID70443026
    • AKOS004111180
    • FT-0695621
    • MFCD09743794
    • 4-Formyl-2,3,6,7-tetrahydro-benzo[1,2-b; 4,5-b']difuran
    • 178557-13-6
    • ZAIUECZNMRBIFU-UHFFFAOYSA-N
    • Inchi: 1S/C11H10O3/c12-6-9-8-2-4-13-10(8)5-7-1-3-14-11(7)9/h5-6H,1-4H2
    • InChI Key: ZAIUECZNMRBIFU-UHFFFAOYSA-N
    • SMILES: O1CCC2C=C3C(=C(C=O)C1=2)CCO3

Computed Properties

  • Exact Mass: 190.06300
  • Monoisotopic Mass: 190.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • PSA: 35.53000
  • LogP: 1.36890

2,3,6,7-tetrahydrofuro[2,3-f]benzofuran-4-carbaldehyde Pricemore >>

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